Cas no 29181-50-8 (Pyridine-2,4-dicarbonitrile)
Pyridine-2,4-dicarbonitrile is a heterocyclic organic compound featuring two cyano groups at the 2- and 4-positions of the pyridine ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles and functionalized pyridine derivatives. Its electron-withdrawing cyano groups enhance its utility in nucleophilic substitution reactions and coordination chemistry. The compound is also employed in pharmaceutical and agrochemical research due to its ability to serve as a precursor for bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its widespread use in academic and industrial applications.
Pyridine-2,4-dicarbonitrile structure
Product Name:Pyridine-2,4-dicarbonitrile
CAS No:29181-50-8
MF:C7H3N3
MW:129.118820428848
MDL:MFCD00014627
CID:53439
PubChem ID:24881733
Update Time:2025-05-28
Pyridine-2,4-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Pyridine-2,4-dicarbonitrile
- 2,4-Dicyanopyridine
- 2,4-Pyridinedicarbonitrile
- 2,4-dicyano-pyridine
- 2,4-Pyridindicarbodinitril
- Pyridin-2,4-dicarbonitril
- HLAGQMFURMNTLW-UHFFFAOYSA-N
- SBB055735
- VP14970
- RP19845
- FCH1117537
- ZB007413
- ST2407549
- AX8004103
- W5180
- ST51016237
- UNII-HJ2X384UBJ
- HJ2X384UBJ
- AKOS015892293
- EINECS 249-492-0
- NS00028650
- methyl?4-cyclopropylbenzoate
- AS-58697
- 2,4-Pyridinedicarbonitrile, 97%
- MFCD00014627
- J-524112
- 2 pound not4-pyridinedicarbonitrile
- SCHEMBL995799
- YSWG444
- FT-0638837
- DTXSID8067448
- 29181-50-8
- J-017425
- CS-0110789
- DB-047539
- DTXCID5037949
-
- MDL： MFCD00014627
- Inchi： 1S/C7H3N3/c8-4-6-1-2-10-7(3-6)5-9/h1-3H
- InChI Key： HLAGQMFURMNTLW-UHFFFAOYSA-N
- SMILES： N1C=CC(C#N)=CC=1C#N
- BRN： 115936
Computed Properties
- Exact Mass: 129.03300
- Monoisotopic Mass: 129.032697
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 60.5
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.3±0.1 g/cm3
- Melting Point: 89-93 °C (lit.)
- Boiling Point: 261.8±20.0 °C at 760 mmHg
- Flash Point: 100.1±7.0 °C
- Refractive Index: 1.567
- PSA: 60.47000
- LogP: 0.82496
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Pyridine-2,4-dicarbonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H317-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 22-37/38-41-43
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22; R37/38; R41; R43
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Room temperature
Pyridine-2,4-dicarbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine-2,4-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 049509-1g |
2,4-Dicyanopyridine |
29181-50-8 | >95% | 1g |
￡120.00 | 2022-03-01 | |
| Fluorochem | 049509-5g |
2,4-Dicyanopyridine |
29181-50-8 | >95% | 5g |
￡382.00 | 2022-03-01 | |
| AstaTech | 61758-0.25/G |
2,4-DICYANOPYRIDINE |
29181-50-8 | 97% | 0.25g |
$11 | 2023-09-16 | |
| AstaTech | 61758-1/G |
2,4-DICYANOPYRIDINE |
29181-50-8 | 97% | 1/G |
$79 | 2022-06-01 | |
| AstaTech | 61758-5/G |
2,4-DICYANOPYRIDINE |
29181-50-8 | 97% | 5/G |
$275 | 2022-06-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P838577-5g |
Pyridine-2,4-dicarbonitrile |
29181-50-8 | 97% | 5g |
￥1,620.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 598046-5G |
Pyridine-2,4-dicarbonitrile |
29181-50-8 | 5g |
¥1122.49 | 2023-12-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-HY724-200mg |
Pyridine-2,4-dicarbonitrile |
29181-50-8 | 97% | 200mg |
￥205.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-HY724-1g |
Pyridine-2,4-dicarbonitrile |
29181-50-8 | 97% | 1g |
￥588.0 | 2022-03-01 | |
| Chemenu | CM175656-10g |
Pyridine-2,4-dicarbonitrile |
29181-50-8 | 97% | 10g |
$356 | 2021-08-05 |
Pyridine-2,4-dicarbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:29181-50-8)Pyridine-2,4-dicarbonitrile
Order Number:A819799
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):331.0/1054.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:29181-50-8)PYRIDINE-2,4-DICARBONITRILE
Order Number:sfd15431
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Pyridine-2,4-dicarbonitrile Related Literature
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1. A study of solvent effect on photochemically induced reations between pyridinedicarbonitriles and alkenes: an easy approach to the synthesis of cyclopenta [b or c]pyridinesRosanna Bernardi,Tullio Caronna,Daniela dal Pio Luogo,Sergio Morrocchi,Gabriella Poggi,Bruno M. Vittimberga J. Chem. Soc. Perkin Trans. 1 1996 1593
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2. A study of the photochemically induced reaction of pyridine-2,4-dicarbonitrile with primary and secondary amines. A direct synthesis of aminocyano-pyridinesRosanna Bernardi,Tullio Caronna,Sergio Morrocchi,Maurizio Ursini,Bruno M. Vittimberga J. Chem. Soc. Perkin Trans. 1 1990 97
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3. Photochemically induced electron transfer from aniline derivatives to pyridine-2,4-dicarbonitrile: synthetic and mechanistic aspectsRosanna Bernardi,Tullio Caronna,Sergio Morrocchi,Bruno M. Vittimberga J. Chem. Soc. Perkin Trans. 2 1991 1411
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4. Index pages
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Lei Yang,Maolin Sun,Liming Cao,Chaoming Liang,Jiasheng Yang,Junjun Yi,Ruihua Cheng,Yueyue Ma,Jinxing Ye Chem. Commun. 2022 58 13345
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